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Compound Name: Molybdenum(II) acetate dimer

Cat. No.: B15691989

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core structural, bonding, and

experimental aspects of dimetal tetraacetates, which adopt the iconic "Chinese lantern" or

"paddlewheel" structure. This structural motif is of significant interest in coordination chemistry,

catalysis, and materials science.

The "Chinese Lantern" Structural Archetype
The "Chinese Lantern" structure is a type of coordination complex characterized by two metal

centers held in close proximity by four bridging bidentate ligands arranged equatorially around

the dimetal core.[1][2][3] This arrangement forces the metal atoms close enough to facilitate

direct metal-metal bonding. The general formula for these complexes is M₂L₄, where M is a

transition metal and L is a bridging ligand, typically a carboxylate like acetate (OAc⁻).

Well-studied examples include rhodium(II) acetate, copper(II) acetate, molybdenum(II) acetate,

and chromium(II) acetate.[1][4] Often, two additional axial ligands can coordinate to the metal

centers along the M-M vector, forming an M₂L₄X₂ complex.[2]

Caption: General "Chinese Lantern" Structure of a Dimetal Tetraacetate.
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Bonding and Electronic Structure
A key feature of the Chinese lantern motif is the formation of direct metal-metal bonds, the

order of which depends on the d-electron configuration of the metal ions.[5] The interaction of

the d-orbitals on the two metal centers leads to the formation of sigma (σ), pi (π), and delta (δ)

bonds.

σ-bond: Formed by the overlap of d(z²) orbitals along the M-M axis.

π-bonds (2): Formed by the overlap of d(xz) and d(yz) orbitals.

δ-bond: Formed by the face-to-face overlap of d(xy) orbitals.

Molybdenum(II) acetate, Mo₂(O₂CCH₃)₄, is a classic example of a compound with a metal-

metal quadruple bond.[4] Each Mo(II) center has four d-valence electrons, and the total of eight

electrons fills the bonding orbitals, resulting in a σ²π⁴δ² configuration.[4] In contrast, the nature

of the Cu-Cu interaction in copper(II) acetate is more complex. While the Cu-Cu distance is

short (around 2.64 Å), significant debate exists on whether a true covalent bond exists, with

some theories favoring an antiferromagnetic superexchange interaction mediated by the

bridging acetate ligands.[6]
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Caption: Simplified MO diagram for d-orbital overlap in M-M bonding.

Quantitative Data Summary
The structural parameters of dimetal acetates are precisely determined using single-crystal X-

ray diffraction. Key quantitative data for common examples are summarized below.
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Table 1: Metal-Metal and Metal-Ligand Bond Lengths (Å)

Compound Metal-Metal (M-M)
Metal-Oxygen (M-
O)

Reference(s)

Cr₂(OAc)₄(H₂O)₂ 2.36 ~2.02 [7]

Mo₂(OAc)₄ 2.0934 2.119 [4]

Rh₂(OAc)₄(H₂O)₂ ~2.38 ~2.04 [5]

| Cu₂(OAc)₄(H₂O)₂ | ~2.64 | ~1.97 |[6] |

Table 2: Characteristic IR Stretching Frequencies (cm⁻¹) Infrared spectroscopy is a powerful

tool for characterizing the coordination mode of the carboxylate ligand. The separation (Δν)

between the asymmetric (νₐₛ) and symmetric (νₛ) stretching frequencies of the COO⁻ group is

diagnostic. For the bidentate bridging mode found in Chinese lantern structures, Δν is typically

smaller than that of the free acetate ion.

Coordination Mode νₐₛ(COO⁻) (cm⁻¹) νₛ(COO⁻) (cm⁻¹) Δν (νₐₛ - νₛ)

Ionic (Free Acetate) ~1560 ~1415 ~145

Monodentate >1650 <1360 >200

Bidentate Bridging 1600 - 1500 1450 - 1400 <150

Note: Specific values vary depending on the metal center and the overall crystal structure.[8][9]

[10]

Experimental Protocols
Detailed methodologies for the synthesis and characterization of these complexes are crucial

for reproducible research.

This protocol is based on the reaction of elemental copper with acetic acid and an oxidizing

agent.[11][12][13]
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Reaction Setup: In a 250 mL beaker, mix 60 mL of white vinegar (5% acetic acid) and 60 mL

of hydrogen peroxide (3%).

Activation: Gently heat the solution on a hot plate in a fume hood until it is hot but not boiling.

This provides the activation energy for the reaction.

Reactant Addition: Add a source of copper metal (e.g., 10-15 g of copper wire or pre-1982

pennies, cleaned to remove surface oxides) to the hot solution.

Reaction: Observe the immediate formation of bubbles (oxygen gas) and a gradual color

change of the solution to blue-green as copper(II) acetate forms.[11] Allow the reaction to

proceed with gentle heating for 1-2 hours.

Crystallization: Remove any remaining copper metal. Transfer the clear, dark blue solution to

a shallow crystallizing dish.

Isolation: Allow the solvent to evaporate slowly in the fume hood over several days. Dark

blue-green monoclinic crystals of copper(II) acetate monohydrate will form.

Purification: The crystals can be collected by filtration, washed with a small amount of cold

ethanol, and air-dried.
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Caption: Experimental Workflow for Synthesis of [Cu₂(OAc)₄(H₂O)₂].
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This synthesis involves the reductive carbonylation of a molybdenum(0) source in the presence

of acetic acid.[4]

Reactants: Molybdenum hexacarbonyl (Mo(CO)₆) and glacial acetic acid. All manipulations

should be performed under an inert atmosphere (e.g., nitrogen or argon) using Schlenk line

techniques.

Reaction Setup: In a three-neck flask equipped with a reflux condenser and a gas inlet, add

Mo(CO)₆ (1.0 g) to a mixture of glacial acetic acid (20 mL) and acetic anhydride (5 mL).

Reaction: Heat the mixture to reflux. The reaction involves the oxidation of Mo(0) to Mo(II)

and the displacement of CO ligands. The reaction progress can be monitored by the

cessation of CO evolution. The solution will turn yellow as the product forms.

Isolation: After the reaction is complete (typically 12-24 hours), cool the mixture to room

temperature. The yellow, microcrystalline product will precipitate.

Purification: Collect the solid by filtration under inert atmosphere. Wash the product with

ethanol and then diethyl ether to remove unreacted starting materials and byproducts. Dry

the yellow solid under vacuum.

Sample Preparation: Prepare a KBr pellet. Mix ~1 mg of the finely ground dimetal acetate

sample with ~100 mg of dry, spectroscopic grade KBr. Press the mixture into a transparent

pellet using a hydraulic press.

Background Spectrum: Collect a background spectrum of a pure KBr pellet or the empty

sample chamber.

Sample Spectrum: Place the sample pellet in the spectrometer's sample holder and acquire

the IR spectrum, typically over the range of 4000-400 cm⁻¹.

Data Analysis: Subtract the background spectrum from the sample spectrum. Identify the

characteristic νₐₛ(COO⁻) and νₛ(COO⁻) bands in the 1700-1300 cm⁻¹ region and calculate

the separation (Δν) to confirm the bridging coordination mode.[8][9]

X-ray crystallography is the definitive method for elucidating the three-dimensional atomic

arrangement.[14][15]
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Crystal Selection: Under a microscope, select a single, well-formed crystal of high quality (no

cracks or defects) and mount it on a goniometer head.

Data Collection: Place the mounted crystal on the diffractometer. A monochromatic X-ray

beam is directed at the crystal, which is rotated during data collection to capture a complete

diffraction pattern.[14] Data is typically collected at low temperatures (e.g., 100 K) to

minimize thermal vibrations.

Data Processing: The collected diffraction intensities are integrated, corrected for

experimental factors (e.g., absorption), and reduced to a set of structure factor amplitudes

(|Fₒ|).

Structure Solution: The "phase problem" is solved using computational methods (e.g., direct

methods or Patterson methods) to generate an initial electron density map.[16]

Structure Refinement: An atomic model is built into the electron density map. The positions

of the atoms and their thermal parameters are then refined against the experimental data to

achieve the best possible fit, minimizing the difference between observed (|Fₒ|) and

calculated (|Fₑ|) structure factors.

Validation: The final structure is validated using various crystallographic metrics to ensure its

quality and accuracy. The output includes precise bond lengths, bond angles, and atomic

coordinates.
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Caption: General Workflow for Single-Crystal X-ray Diffraction Analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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